N-methyl-6-oxo-N-(2-oxo-2-((2-(trifluoromethoxy)benzyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-methyl-6-oxo-N-[2-oxo-2-[[2-(trifluoromethoxy)phenyl]methylamino]ethyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H16F3N3O4/c1-23(16(26)12-6-7-14(24)21-9-12)10-15(25)22-8-11-4-2-3-5-13(11)27-17(18,19)20/h2-7,9H,8,10H2,1H3,(H,21,24)(H,22,25)
• InChI Key: OJRKYFSBQHDYRC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CC=C1OC(F)(F)F)C(=O)C2=CNC(=O)C=C2
• Molecular Formula: C17H16F3N3O4
• Molecular Weight: 383.32 g/mol

Description

N-methyl-6-oxo-N-(2-oxo-2-((2-(trifluoromethoxy)benzyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H16F3N3O4 and its molecular weight is 383.327. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antibacterial Activity of Analogous Compounds : Compounds structurally similar to the queried chemical have been synthesized and evaluated for their antibacterial activity. For instance, pyridonecarboxylic acids, closely related in structure, have shown significant antibacterial properties (Egawa et al., 1984).

• Antimicrobial and Antifungal Agents : Novel derivatives of 6-oxo-pyridine-3-carboxamide, akin to the compound , have been synthesized and assessed for their antimicrobial and antifungal activities. This indicates potential applications of similar compounds in treating bacterial and fungal infections (El-Sehrawi et al., 2015).

• Applications in Enaminone Synthesis and Anticonvulsant Properties : Research has explored the synthesis of enaminones, which include structural elements similar to the queried compound. These enaminones have demonstrated potential as anticonvulsants (Kubicki et al., 2000).

• Cholinesterase Inhibitory Activity : Compounds with a benzofuran-2-carboxamide structure, which have a resemblance to the queried compound, have been synthesized and studied for their cholinesterase inhibitory activity. This suggests possible applications in treating neurodegenerative diseases (Abedinifar et al., 2018).

• Potential Nootropic Agents : The synthesis of 1,4-disubstituted 2-oxopyrrolidines, which share structural features with the queried compound, indicates potential applications as nootropic agents for enhancing cognitive functions (Valenta et al., 1994).

• Synthesis of Anticancer and Anti-inflammatory Agents : Similar compounds have been synthesized and evaluated for their anticancer and anti-inflammatory activities, demonstrating potential therapeutic applications in these areas (Zykova et al., 2016).

• Antimicrobial Activity of Triazol-3-one Derivatives : Research on 1,2,4-triazol-3-one derivatives, which are structurally related, has shown promising antimicrobial activity, suggesting potential applications in combating infections (Fandaklı et al., 2012).